![molecular formula C12H14O2 B6152607 {4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol CAS No. 2384500-49-4](/img/no-structure.png)
{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol
Description
“{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol” is a chemical compound with the CAS Number: 2384500-49-4 . It has a molecular weight of 190.24 . The IUPAC name for this compound is (4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol . The InChI code for this compound is 1S/C12H14O2/c13-8-12-6-11(7-12,9-14-12)10-4-2-1-3-5-10/h1-5,13H,6-9H2 .
Synthesis Analysis
The synthesis of “this compound” and similar compounds has been discussed in several papers . The compound is part of a class of structures known as 2-oxabicyclo[2.1.1]hexanes, which have been developed as saturated bioisosteres of the ortho-substituted phenyl ring . These structures have been incorporated into the structure of several drugs and agrochemicals .Molecular Structure Analysis
The molecular structure of “this compound” is defined by its InChI code: 1S/C12H14O2/c13-8-12-6-11(7-12,9-14-12)10-4-2-1-3-5-10/h1-5,13H,6-9H2 . This indicates that the compound has a bicyclic structure with an oxygen atom incorporated into one of the rings .Physical And Chemical Properties Analysis
“this compound” is an oil at room temperature . The compound should be stored at a temperature of 4 degrees Celsius .Safety and Hazards
The safety information for “{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol” includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The compound should be handled with care, and appropriate safety measures should be taken when handling it .
Future Directions
The use of “{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol” and similar structures as bioisosteres in the synthesis of new drugs and agrochemicals is a promising area of research . These structures have been shown to improve the water solubility and reduce the lipophilicity of the compounds they are incorporated into, while retaining bioactivity . This suggests that they could be used to develop new compounds with improved physicochemical profiles .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol' involves the conversion of a starting material, 4-phenylcyclohexanone, to the desired product through a series of reactions.", "Starting Materials": [ "4-phenylcyclohexanone", "Sodium borohydride", "Methanol", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Reduction of 4-phenylcyclohexanone with sodium borohydride in methanol to form 4-phenylcyclohexanol", "Step 2: Oxidation of 4-phenylcyclohexanol with acetic acid and sodium chlorite to form 4-phenylcyclohexanone", "Step 3: Formation of the oxabicyclo[2.1.1]hexane ring through intramolecular cyclization of 4-phenylcyclohexanone in the presence of hydrochloric acid", "Step 4: Reduction of the oxabicyclo[2.1.1]hexane ring with sodium borohydride in methanol to form '{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanol'", "Step 5: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with water" ] } | |
CAS RN |
2384500-49-4 |
Molecular Formula |
C12H14O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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